Cas no 40521-08-2 ( )

• Product Name: &nbsp
• CAS No: 40521-08-2
• MF: C₂₁H₂₇NO₇
• MW: 405.441586732864
• CID: 925887
• PubChem ID: 332571
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 40521-08-2
• DTXSID50318400
• NSC-329949
• Tricyclo[3.3.1.13, 1,2-dihydro-2-oxo-1-.beta.-D-ribofuranosyl-4-pyridinyl ester
• NSC329949
•  

• Inchi： 1S/C21H27NO7/c23-10-15-17(25)18(26)19(29-15)22-2-1-14(6-16(22)24)28-20(27)21-7-11-3-12(8-21)5-13(4-11)9-21/h1-2,6,11-13,15,17-19,23,25-26H,3-5,7-10H2
• InChI Key： BFMYZJUICQKXGG-UHFFFAOYSA-N
• SMILES： O(C1C=CN(C(C=1)=O)C1C(C(C(CO)O1)O)O)C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 405.179
• Monoisotopic Mass: 405.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 650.4°C at 760 mmHg
• Flash Point: 347.2°C
• Refractive Index: 1.652
• PSA: 118.22000
• LogP: 0.58160